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Compound Name:
1-Amino-3-(2,4-

difluorophenyl)propan-2-ol

Cat. No.: B13284493

Get Quote

The introduction of fluorine into organic molecules is a powerful strategy in drug design. The

2,4-difluorophenyl group, in particular, is a privileged motif due to the unique properties

conferred by the fluorine atoms:

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering it resistant to

metabolic oxidation by cytochrome P450 (CYP) enzymes. This often leads to an improved

pharmacokinetic profile and a longer in-vivo half-life for drug candidates.

Enhanced Binding Affinity: Fluorine's high electronegativity can modulate the acidity of

nearby protons and engage in favorable electrostatic and hydrogen bonding interactions with

biological targets, thereby enhancing binding affinity and potency.

Conformational Control: The presence of fluorine can influence the preferred conformation of

a molecule, pre-organizing it for optimal interaction with a receptor's binding site.

The 2-(2,4-difluorophenyl)propan-2-ol core exemplifies these advantages. It serves as a crucial

intermediate in the synthesis of numerous biologically active compounds, most famously the

triazole antifungal agents.[1][2][3][4] This guide will dissect the chemistry and biology of this

vital scaffold and its derivatives.
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Synthesis of 2,4-Difluorophenylpropan-2-ol and its
Key Derivatives
The construction of the tertiary alcohol core is most commonly achieved via the Grignard

reaction, a robust method for carbon-carbon bond formation.[5][6][7]

Core Synthesis via Grignard Reaction
The fundamental principle of this synthesis involves the nucleophilic attack of a Grignard

reagent, prepared from a di-fluorinated aryl halide, on the electrophilic carbonyl carbon of

acetone.[8][9]

Causality in Experimental Design:

Anhydrous Conditions: Grignard reagents are potent bases and will readily react with protic

solvents like water, quenching the reagent and reducing the yield.[7][8] Therefore, all

glassware must be rigorously dried, and anhydrous solvents (typically diethyl ether or THF)

must be used.

Solvent Choice: Diethyl ether or THF are ideal solvents as they are aprotic and effectively

solvate the magnesium ion of the Grignard reagent, stabilizing it.[7]

Magnesium Activation: The surface of magnesium metal is often coated with a passivating

layer of magnesium oxide. This layer inhibits the reaction with the aryl halide. Adding a small

crystal of iodine or a few drops of 1,2-dibromoethane helps to activate the surface and

initiate the reaction.[7]
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Caption: General synthetic pathways to key derivatives from the core scaffold.

Triazole Antifungals (e.g., Fluconazole): A key synthetic route to fluconazole involves

converting the core alcohol into an epoxide intermediate, which is then opened by 1,2,4-
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triazole to install the two triazole rings. [10]This class of compounds represents the most

significant application of the 2,4-difluorophenylpropan-2-ol core. [11][12]* Dithiocarbamate

Derivatives: Novel analogs of fluconazole have been synthesized by introducing

dithiocarbamate moieties. [13]These compounds have shown promising antifungal activity,

often exceeding that of fluconazole against certain fungal strains. [13]* Antiproliferative

Agents: The 2,4-difluorophenyl moiety has been incorporated into various scaffolds, such as

3-aminopropanoic acid derivatives, to generate compounds with anticancer activity. [14]

[15]These syntheses often involve multi-step sequences to build hydrazide and hydrazone

functionalities. [14]

Spectroscopic Characterization
Confirming the molecular structure of 2,4-difluorophenylpropan-2-ol and its derivatives is

essential. A combination of spectroscopic techniques provides a complete picture of the

molecule's constitution. [16][17]

Nuclear Magnetic Resonance (NMR):

¹H NMR: Will show characteristic signals for the aromatic protons, which will exhibit

complex splitting patterns due to both H-H and H-F coupling. The methyl protons will

appear as a singlet, and the hydroxyl proton will be a broad singlet.

¹³C NMR: The spectrum will show distinct signals for the aromatic carbons, with their

chemical shifts and splitting patterns influenced by the attached fluorine atoms (C-F

coupling). The quaternary carbon bearing the hydroxyl group and the methyl carbons will

also be clearly identifiable.

¹⁹F NMR: This is a crucial technique for fluorinated compounds, showing signals for the

two non-equivalent fluorine atoms on the aromatic ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum provides clear evidence

for key functional groups. [16][18]Expect to see a broad absorption band around 3200-3600

cm⁻¹ corresponding to the O-H stretch of the alcohol, strong C-F stretching bands in the

1100-1300 cm⁻¹ region, and characteristic C-H and C=C stretching bands for the aromatic

ring.
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Mass Spectrometry (MS): Provides the molecular weight of the compound and information

about its fragmentation pattern, further confirming the structure.

Biological Activities and Structure-Activity
Relationships (SAR)
The true value of the 2,4-difluorophenylpropan-2-ol scaffold lies in the potent biological activity

of its derivatives. Understanding the relationship between chemical structure and biological

activity is critical for designing more effective drugs. [19][20]

Antifungal Activity
Derivatives of 2,4-difluorophenylpropan-2-ol, particularly the azoles, are potent antifungal

agents. [11] Mechanism of Action: These compounds target the fungal cytochrome P450

enzyme, lanosterol 14α-demethylase (CYP51). [11][21]This enzyme is essential for the

biosynthesis of ergosterol, a vital component of the fungal cell membrane. By inhibiting CYP51,

these drugs disrupt membrane integrity, leading to fungal cell death.
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Caption: Mechanism of action of azole antifungal agents targeting CYP51.

Structure-Activity Relationship (SAR):

The 2,4-difluorophenyl group is crucial for potent activity, fitting into a hydrophobic pocket of

the CYP51 enzyme.
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The tertiary hydroxyl group and one of the 1,2,4-triazole rings coordinate with the heme iron

atom in the active site of CYP51, which is the key inhibitory interaction. [13]* Modifications to

the side chains attached to the propanol backbone can significantly impact the antifungal

spectrum and potency. For instance, certain sulfide derivatives have shown more potent

activity than fluconazole against a range of fungi. [22]The introduction of dithiocarbamate

groups has also led to compounds with superior activity against Candida species. [13]

Compound Type Target Fungi
Activity (MIC₈₀ <
µg/mL)

Reference

Substituted 1,2,4-
Triazol-1-yl-
propan-2-ols

C. albicans, C.
neoformans

< 0.125 (for most
potent)

[23]

Sulfide Derivatives
M. lanosum, C.

neoformans

More potent than

fluconazole
[22]

Dithiocarbamate

Derivatives
Candida species

Better than

fluconazole &

ketoconazole

[13]

| Ester Derivatives of Fluconazole | C. albicans, A. niger | Some more active than fluconazole

| [11]|

Antiproliferative and Anticancer Activity
More recently, the 2,4-difluorophenyl moiety has been explored in the design of anticancer

agents. [14][15][24][25][26] Mechanism of Action: While not as well-defined as the antifungal

mechanism, studies suggest that some derivatives may target receptor tyrosine kinases like c-

MET and HER2, which are involved in tumor progression. [14][15]Molecular docking studies

have indicated that these compounds can form favorable interactions within the active sites of

these kinases. [14] Structure-Activity Relationship (SAR):

Studies on 3-[(2,4-difluorophenyl)amino]propanoic acid derivatives have shown that the

antiproliferative activity is highly dependent on the specific structure. [14]* Compounds

incorporating hydrazone linkages and various heterocyclic substituents have demonstrated

the most significant effects, reducing the viability of lung (A549) and colorectal (Caco-2)
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cancer cell lines by approximately 50% at test concentrations. [14][15]* The presence of the

2,4-difluorophenyl group appears to be a key contributor to the observed antiproliferative

effects, serving as a promising scaffold for further optimization. [14]

Conclusion and Future Perspectives
The 2,4-difluorophenylpropan-2-ol core and its derivatives are of immense value in

pharmaceutical research and development. Their success is rooted in the advantageous

physicochemical properties conferred by the difluorophenyl group. While their role as

precursors to potent antifungal agents is well-established, emerging research into their

antiproliferative activities opens new avenues for therapeutic applications.

Future research will likely focus on the rational design of new derivatives with enhanced

potency, greater selectivity, and improved pharmacokinetic profiles. A deeper understanding of

the structure-activity relationships will guide the synthesis of novel compounds targeting

resistant fungal strains and various cancer cell lines, solidifying the importance of this versatile

chemical scaffold in the ongoing quest for new medicines.

References
Trilaksana, H., Rohini, B., & Thanmayalaxmi, D. (2024). FT-IR, UV, NMR, Spectral
Examinations Report of 2-(2,4-Difluorophenyl)-1,3-Bis-(1,2,4-Triazol-1-yl) Propan-2-ol on the
Basis of Boosting Electric and Optical Properties Using DFT. Proceedings of the 1st
International Conference on Recent Advancements in Materials Science and Technology,
ICRAMST'24.
ResearchGate. (2025). Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-
difluorophenyl)-3-substituted-2-propanol.

Zhang, D. Z., Zhou, T. S., Wu, Y. J., Liu, C. M., Ma, M. C., & Feng, X. T. (1997). [Synthesis

and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-

propanols]. Yao Xue Xue Bao, 32(12), 943–949. [Link]

Ohlan, R., Ohlan, S., Judge, V., Narang, R., Ahuja, M., & Narasimhan, B. (2007). 2-(2,4-

Difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol derivatives: synthesis, antifungal

evaluation and QSAR studies by Hansch analysis. ARKIVOC, 2007(xiv), 172-184. [Link]

Ukrainskiy, A. et al. (1995). Methods for the manufacture of fluconazole and forms thereof,
intermediates useful in the manufacture thereof, and combinations comprising fluconazole.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.mdpi.com/1424-8247/19/3/381
https://www.researchgate.net/publication/401306529_Synthesis_and_Development_of_3-24-DifluorophenylAminoPropanoic_Acid_Derivatives_as_an_Antiproliferative_Medicinal_Chemistry_Scaffold_Targeting_Growth_Factor_Receptors
https://www.mdpi.com/1424-8247/19/3/381
https://pubmed.ncbi.nlm.nih.gov/11596195/
https://www.semantic-scholar.org/paper/2-(2%2C4-Difluorophenyl)-1%2C3-bis(1%2C2%2C4-triazol-1-yl)pr-Ohlan-Ohlan/49c8949826d91024316d3f3f98018e698822003c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13284493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (2025). 2-(2,4-Difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol

derivatives: Synthesis, antifungal evaluation and QSAR studies by Hansch analysis.

ResearchGate. [Link]

Al-Blewi, F. F., et al. (2026). Synthesis and Development of 3-((2,4-

Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry

Scaffold Targeting Growth Factor Receptors. MDPI. [Link]

ResearchGate. (2024). FT-IR, UV, NMR, Spectral Examinations Report of 2-(2,4-

Difluorophenyl)-1,3-Bis-(1,2,4-Triazol-1-yl) Propan-2-ol on the Basis of Boosting Electric and

Optical Properties Using DFT. ResearchGate. [Link]

Qiu, J., et al. (2016). Novel synthesized 2, 4-DAPG analogues: antifungal activity,

mechanism and toxicology. Scientific Reports. [Link]

ResearchGate. (2026). Synthesis and Development of 3-((2,4-

Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry

Scaffold Targeting Growth Factor Receptors. ResearchGate. [Link]

Manus Aktteva. Intermediates of Fluconazole. Manus Aktteva Biopharma LLP. [Link]

Cameo Health Care. Fluconazole Intermediates Manufacturers in India. Cameo Health Care.

[Link]

Aliabadi, A., Andisheh, S., & Tayarani-Najaran, M. (2013). 2-(4-Fluorophenyl)-N-

phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity

Evaluation. Iranian Journal of Pharmaceutical Research, 12(Suppl), 141–146. [Link]

Hu, H. (2021). The structure-activity relationship and pharmaceutical compounds. Managing

IP. [Link]

Semantic Scholar. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents:

Synthesis and In-vitro Cytotoxicity Evaluation. Semantic Scholar. [Link]

Zhang, W. N., et al. (2014). Synthesis, antifungal activities and molecular docking studies of

novel 2-(2,4-difluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl dithiocarbamates.

European Journal of Medicinal Chemistry, 74, 578-588. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.researchgate.net/publication/238830889_2-24-Difluorophenyl-13-bis124-triazol-1-ylpropan-2-ol_derivatives_Synthesis_antifungal_evaluation_and_QSAR_studies_by_Hansch_analysis
https://www.mdpi.com/1420-3049/29/5/1083
https://www.researchgate.net/publication/387258327_FT-IR_UV_NMR_Spectral_Examinations_Report_of_2-24-Difluorophenyl-13-Bis-124-Triazol-1-yl_Propan-2-ol_on_the_Basis_of_Boosting_Electric_and_Optical_Properties_Using_DFT
https://www.nature.com/articles/srep32266
https://www.researchgate.net/publication/378556637_Synthesis_and_Development_of_3-24-DifluorophenylAminoPropanoic_Acid_Derivatives_as_an_Antiproliferative_Medicinal_Chemistry_Scaffold_Targeting_Growth_Factor_Receptors
https://www.manusaktteva.com/product/fluconazole-intermediates
https://www.cameohealthcare.com/fluconazole-intermediates.htm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3848227/
https://www.managingip.com/article/2a698g15k09z71k20cp9v/the-structure-activity-relationship-and-pharmaceutical-compounds
https://www.semanticscholar.org/paper/2-(4-Fluorophenyl)-N-phenylacetamide-Derivatives-as-Aliabadi-Andisheh/993781f5e8e79b9b47e562f790c598288544e3d9
https://pubmed.ncbi.nlm.nih.gov/24487187/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13284493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clark, J. (2005). An Introduction to Grignard Reagents. Chemguide. [Link]

Hsu, M. H., et al. (2013). Synthesis and anticancer activity of 2,4-disubstituted furo[3,2-

b]indole derivatives. European Journal of Medicinal Chemistry, 68, 386-394. [Link]

Open Library Publishing Platform. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Organic

Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). [Link]

Taylor & Francis. (n.d.). Structure activity relationship – Knowledge and References. Taylor &

Francis. [Link]

University of Toronto. (n.d.). 14 Formation and reaction of a Grignard reagent. University of

Toronto. [Link]

AdiChemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION |

MECHANISM. AdiChemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Fluconazole - 2-(2,4-Difluorophenyl)-1 [sigmaaldrich.com]

2. manusaktteva.com [manusaktteva.com]

3. cameohealthcare.com [cameohealthcare.com]

4. globallinker.com [globallinker.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for
the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]

7. adichemistry.com [adichemistry.com]

8. chemguide.co.uk [chemguide.co.uk]

9. www2.chem.wisc.edu [www2.chem.wisc.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.chemguide.co.uk/organicprops/haloalkanes/grignard.html
https://pubmed.ncbi.nlm.nih.gov/24013145/
https://openlibrary.ecampusontario.ca/catalogue/item/?id=930c79e6-23a6-43eb-a130-978a3c85c05c
https://www.taylorfrancis.com/chapters/mono/10.1201/9781003043255-10/heterocyclic-drugs-plants-debasish-bandyopadhyay-valeria-garcia-felipe-gonzalez
https://www.chem.utoronto.ca/wp-content/uploads/2023/10/14-Grignard-reagent.pdf
https://www.adichemistry.com/organic/namedreactions/grignard-reagent/grignard-reagent-reaction-mechanism.html
https://www.benchchem.com/product/b13284493?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/substance/fluconazole3062786386734
https://www.manusaktteva.com/IntermediatesOf/Fluconazole
https://www.cameohealthcare.com/fluconazole-intermediates.html
https://www.globallinker.com/products/dfta-fluconazole-intermediate-8494055
https://pdf.benchchem.com/75/Application_Note_Synthesis_of_2_4_Methylphenyl_propan_2_ol_via_Grignard_Reaction.pdf
https://ecampusontario.pressbooks.pub/mcmasterchem1aa3/chapter/chapter-3-4-2-grignard-reactions-with-carbonyls/
https://ecampusontario.pressbooks.pub/mcmasterchem1aa3/chapter/chapter-3-4-2-grignard-reactions-with-carbonyls/
http://www.adichemistry.com/organic/organicreagents/grignard/grignard-reagent-reaction-1.html
https://www.chemguide.co.uk/organicprops/haloalkanes/grignard.html
https://www2.chem.wisc.edu/deptfiles/OrgLab/grignard/CHEM%20344%20Chapter%2014%20Grignard%20Reaction.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13284493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. WO1995007895A1 - Methods for the manufacture of fluconazole and forms thereof,
intermediates useful in the manufacture thereof, and combinations comprising fluconazole -
Google Patents [patents.google.com]

11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

12. researchgate.net [researchgate.net]

13. Synthesis, antifungal activities and molecular docking studies of novel 2-(2,4-
difluorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propyl dithiocarbamates - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. researchgate.net [researchgate.net]

16. scholar.unair.ac.id [scholar.unair.ac.id]

17. pdf.benchchem.com [pdf.benchchem.com]

18. researchgate.net [researchgate.net]

19. The structure-activity relationship and pharmaceutical compounds | Managing Intellectual
Property [managingip.com]

20. taylorandfrancis.com [taylorandfrancis.com]

21. Novel synthesized 2, 4-DAPG analogues: antifungal activity, mechanism and toxicology -
PubMed [pubmed.ncbi.nlm.nih.gov]

22. [Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-
substituted-2-propanols] - PubMed [pubmed.ncbi.nlm.nih.gov]

23. researchgate.net [researchgate.net]

24. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and
In-vitro Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

25. semanticscholar.org [semanticscholar.org]

26. Synthesis and anticancer activity of 2,4-disubstituted furo[3,2-b]indole derivatives -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Significance of Fluorinated Propanol
Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13284493/docs#introduction-the-significance-of-
fluorinated-propanol-scaffolds]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://patents.google.com/patent/WO1995007895A1/en
https://patents.google.com/patent/WO1995007895A1/en
https://patents.google.com/patent/WO1995007895A1/en
https://pdfs.semanticscholar.org/df19/3035a1eddacc1964550908294c97a72d50b7.pdf
https://www.researchgate.net/publication/280801592_2-24-Difluorophenyl-13-bis124-triazol-1-ylpropan-2-ol_derivatives_Synthesis_antifungal_evaluation_and_QSAR_studies_by_Hansch_analysis
https://pubmed.ncbi.nlm.nih.gov/24487187/
https://pubmed.ncbi.nlm.nih.gov/24487187/
https://pubmed.ncbi.nlm.nih.gov/24487187/
https://www.mdpi.com/1424-8247/19/3/381
https://www.researchgate.net/publication/401306529_Synthesis_and_Development_of_3-24-DifluorophenylAminoPropanoic_Acid_Derivatives_as_an_Antiproliferative_Medicinal_Chemistry_Scaffold_Targeting_Growth_Factor_Receptors
https://scholar.unair.ac.id/en/publications/ft-ir-uv-nmr-spectral-examinations-report-of-2-24-difluorophenyl-/
https://pdf.benchchem.com/67/Spectroscopic_Analysis_of_2_4_Difluororesorcinol_A_Technical_Guide.pdf
https://www.researchgate.net/publication/387437020_FT-IR_UV_NMR_Spectral_Examinations_Report_of_2-24-Difluorophenyl-13-Bis-124-Triazol-1-yl_Propan-2-ol_on_the_Basis_of_Boosting_Electric_and_Optical_Properties_Using_DFT
https://www.managingip.com/article/2a5bqo2drurt0bxl7ab3h/the-structure-activity-relationship-and-pharmaceutical-compounds
https://www.managingip.com/article/2a5bqo2drurt0bxl7ab3h/the-structure-activity-relationship-and-pharmaceutical-compounds
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Structure_activity_relationship/
https://pubmed.ncbi.nlm.nih.gov/27562341/
https://pubmed.ncbi.nlm.nih.gov/27562341/
https://pubmed.ncbi.nlm.nih.gov/11596195/
https://pubmed.ncbi.nlm.nih.gov/11596195/
https://www.researchgate.net/publication/273273271_Synthesis_and_antifungal_activity_of_1-1H-124-triazole-1-yl-2-24-difluorophenyl-3-substituted-2-propanol
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813262/
https://www.semanticscholar.org/paper/2-(4-Fluorophenyl)-N-phenylacetamide-Derivatives-as-Aliabadi-Andisheh/19e286ad4d81321ab30eaafffb24949cd5638b31
https://pubmed.ncbi.nlm.nih.gov/23831809/
https://pubmed.ncbi.nlm.nih.gov/23831809/
https://www.benchchem.com/product/b13284493/docs#introduction-the-significance-of-fluorinated-propanol-scaffolds
https://www.benchchem.com/product/b13284493/docs#introduction-the-significance-of-fluorinated-propanol-scaffolds
https://www.benchchem.com/product/b13284493/docs#introduction-the-significance-of-fluorinated-propanol-scaffolds
https://www.benchchem.com/product/b13284493/docs#introduction-the-significance-of-fluorinated-propanol-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13284493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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